2-[(2-Amino-ethyl)-methyl-amino]-1-furan-2-yl-ethanone

• IUPAC Name: 2-[2-aminoethyl(methyl)amino]-1-(furan-2-yl)ethanone
• InChI: InChI=1S/C9H14N2O2/c1-11(5-4-10)7-8(12)9-3-2-6-13-9/h2-3,6H,4-5,7,10H2,1H3
• InChI Key: YWTGYALABBALFN-UHFFFAOYSA-N
• Canonical SMILES: CN(CCN)CC(=O)C1=CC=CO1
• Molecular Formula: C9H14N2O2
• DSSTOX Substance ID: DTXSID201209203
• Molecular Weight: 182.22 g/mol
• CAS No.: 1353981-35-7

Description

The compound is an amine, which is a derivative of ammonia in which one or more hydrogen atoms are replaced by hydrocarbon groups. Amines are classified according to the number of carbon atoms bonded directly to the nitrogen atom.

Molecular Structure Analysis

The molecular structure of amines is typically tetrahedral around the nitrogen atom. The C-N bonds of non-conjugated amines is shorter than C-C bond in alkanes, and longer than the C-O bond present in alcohols.

Chemical Reactions Analysis

Amines are known to be reactive towards a variety of chemical species. For instance, N,N-Diisopropylethylamine, a tertiary amine, is reactive toward thiols and is commonly used to modify cysteine residues in proteins and peptides.

Physical and Chemical Properties Analysis

Amines have a variety of physical and chemical properties. For example, the nitrogen atom in most amines is sp3 hybridized. Single-bonded nitrogen is trigonal pyramidal in shape, with the non-bonding lone electron pair pointing to the unoccupied corner of a tetrahedron.

Mechanism of Action

The mechanism of action of amines can vary widely depending on their structure and the context in which they are used. For example, some 2-aminopyrimidine derivatives have shown antitrypanosomal and antiplasmodial activities.

Safety and Hazards

The safety and hazards associated with amines can vary widely depending on their specific structure. For example, Tris(2-aminoethyl)amine is a water-soluble tripodal ligand that is majorly used in co-ordination chemistry. It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, and avoid ingestion and inhalation.

Future Directions

The future directions of research into amines and their derivatives are vast and varied. They are being studied for potential applications in drug delivery, gene therapy, theranostics, artificial organelles, and nanoreactors.